![molecular formula C8H6Cl2N4O B6228918 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine CAS No. 1875059-45-2](/img/no-structure.png)
2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine
Overview
Description
“2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine” is a chemical compound that belongs to the group of medicines called 'tyrosine kinase inhibitors’ . It is expected to work by blocking the activity of tyrosine kinases found in receptors (targets) called ‘KIT’ and PDGFRα .
Synthesis Analysis
The synthesis of this compound involves a double cross-coupling reaction with 2- (tributylstannyl)pyridine, followed by aldol condensation . This reaction yields 4-arylvinyl-2,6-di (pyridin-2-yl)pyrimidines . It also reacts with 1 H,1 H,2 H,2 H -perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .Chemical Reactions Analysis
The compound undergoes double cross-coupling reaction with 2- (tributylstannyl)pyridine, followed by aldol condensation to yield 4-arylvinyl-2,6-di (pyridin-2-yl)pyrimidines . It also reacts with 1 H,1 H,2 H,2 H -perfluorodecanethiol during fluorous synthesis of disubstituted pyrimidines .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine involves the reaction of 2,4-dichloro-6-hydroxypyrimidine with 1-methyl-1H-pyrazole-4-carbaldehyde in the presence of a base to form the intermediate 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine-5-carbaldehyde, which is then reduced to the final product using a reducing agent such as sodium borohydride or lithium aluminum hydride.", "Starting Materials": [ "2,4-dichloro-6-hydroxypyrimidine", "1-methyl-1H-pyrazole-4-carbaldehyde", "Base (e.g. sodium hydroxide, potassium hydroxide)" ], "Reaction": [ "Step 1: Dissolve 2,4-dichloro-6-hydroxypyrimidine and 1-methyl-1H-pyrazole-4-carbaldehyde in a suitable solvent such as ethanol or methanol.", "Step 2: Add a base such as sodium hydroxide or potassium hydroxide to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove any solids and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine-5-carbaldehyde in a suitable solvent such as ethanol or methanol.", "Step 5: Add a reducing agent such as sodium borohydride or lithium aluminum hydride to the reaction mixture and stir at room temperature for several hours.", "Step 6: Quench the reaction by adding water and acidify the mixture with a suitable acid such as hydrochloric acid.", "Step 7: Extract the product with a suitable organic solvent such as ethyl acetate or dichloromethane.", "Step 8: Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the final product 2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine." ] } | |
CAS RN |
1875059-45-2 |
Product Name |
2,4-dichloro-6-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrimidine |
Molecular Formula |
C8H6Cl2N4O |
Molecular Weight |
245.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
